Cas no 852134-79-3 (N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852134-79-3
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 5823613
• PubChem ID: 20861731
• Update Time: 2025-06-30

N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxamide, 6-(4-methoxyphenyl)-3-methyl-N-(phenylmethyl)-
• N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• AKOS001834472
• N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide
• SR-01000130227-1
• 852134-79-3
• SR-01000130227
• F0650-0273
• N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C21H19N3O2S/c1-14-19(20(25)22-12-15-6-4-3-5-7-15)27-21-23-18(13-24(14)21)16-8-10-17(26-2)11-9-16/h3-11,13H,12H2,1-2H3,(H,22,25)
• InChI Key： ZTYNXZAZDKHJBZ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=CC=C2)=O)=C(C)N2C=C(C3=CC=C(OC)C=C3)N=C12

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 12.68±0.46(Predicted)

Additional information on N-benzyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

N-Benzyl-6-(4-Methoxyphenyl)-3-Methylimidazo[2,1-b]1,3-Thiazole-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 852134-79-3, known as N-Benzyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]1,3-thiazole-2-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The imidazo[2,1-b]thiazole core of this molecule is a key structural element that contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of imidazo[2,1-b]thiazole derivatives in the design of novel therapeutic agents. The 4-methoxyphenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the N-benzyl group enhances the molecule's stability and facilitates its incorporation into various chemical frameworks. These features make this compound a valuable building block for researchers exploring new drug candidates.

One of the most exciting developments involving this compound is its potential application in the field of antimicrobial agents. Researchers have demonstrated that certain derivatives of N-Benzyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]1,3-thiazole-2-carboxamide exhibit potent activity against a wide range of bacterial and fungal pathogens. This discovery has opened new avenues for combating antibiotic resistance, a pressing global health concern.

In addition to its biomedical applications, this compound has also been explored for its role in optoelectronic materials. The imidazo[2,1-b]thiazole moiety is known to exhibit strong fluorescence properties, making it a promising candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise control of the molecule's electronic properties, further enhancing its suitability for these applications.

The synthesis of N-Benzyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]1,3-thiazole-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the reaction sequence. This has not only streamlined the production process but also reduced the environmental footprint associated with its synthesis.

From a structural perspective, the compound's imidazo[2,1-b]thiazole core provides a rigid framework that can be easily functionalized to introduce additional substituents. This modularity allows researchers to tailor the molecule's properties for specific applications. For instance, modifications to the 4-methoxyphenyl group can alter the compound's lipophilicity, while changes to the N-benzyl group can influence its reactivity with biological targets.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Collaborative efforts between chemists and biologists are exploring its potential as an anticancer agent, leveraging its ability to inhibit key enzymes involved in tumor progression. Furthermore, interdisciplinary teams are investigating its use in nanotechnology applications, such as drug delivery systems and biosensors.

In conclusion, N-Benzyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]1,3-thiazole-2-carboxamide represents a cutting-edge example of how advanced organic chemistry can drive innovation across multiple scientific disciplines. Its unique structure and versatile properties make it a valuable tool for researchers seeking to address some of today's most pressing challenges in medicine and technology.